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Compound of Interest

Compound Name: Nystatin

Cat. No.: B1249465 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro antifungal activities of free nystatin
and its liposomal formulation. The data presented is compiled from multiple studies to offer a

comprehensive overview for researchers and professionals in drug development.

Mechanism of Action
Nystatin, a polyene antifungal agent, exerts its effect by binding to ergosterol, a primary

component of the fungal cell membrane.[1][2] This binding leads to the formation of pores in

the membrane, resulting in the leakage of intracellular components, such as potassium ions,

and ultimately causing fungal cell death.[1][2][3] The selective toxicity of nystatin towards fungi

is attributed to its higher affinity for ergosterol compared to cholesterol, the predominant sterol

in mammalian cell membranes.[4] Liposomal encapsulation of nystatin is a strategy designed

to reduce its systemic toxicity while maintaining or enhancing its antifungal efficacy.[5]

In Vitro Activity: A Quantitative Comparison
The in vitro efficacy of free nystatin and liposomal nystatin has been evaluated against a

range of fungal pathogens. The following table summarizes the Minimum Inhibitory

Concentrations (MICs) and Minimum Lethal Concentrations (MLCs) from various studies.

Lower MIC and MLC values indicate greater antifungal activity.
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Fungal
Specie
s

Formul
ation

MIC
Range
(µg/mL
)

MIC50
(µg/mL
)

MIC90
(µg/mL
)

MLC
Range
(µg/mL
)

MLC50
(µg/mL
)

MLC90
(µg/mL
)

Refere
nce

Aspergil

lus

fumigat

us

Free

Nystatin
2 - >16 8 16 4 - >16 16 >16 [6][7]

Liposo

mal

Nystatin

(Nyotra

n)

0.5 - 16 4 8 1 - >16 8 16 [6][7]

Aspergil

lus

flavus

Free

Nystatin
4 - 16 8 16 8 - 16 16 16 [6][7]

Liposo

mal

Nystatin

(Nyotra

n)

2 - 16 4 8 4 - 16 8 16 [6][7]

Candid

a

albican

s

Free

Nystatin
1 - 4 2 4 2 - 8 4 8 [6][7]

Liposo

mal

Nystatin

(Nyotra

n)

1 - 4 2 2 1 - 8 4 4 [6][7]

Candid

a

glabrata

Free

Nystatin
1 - 8 4 8 2 - 16 8 16 [6][7]
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Liposo

mal

Nystatin

(Nyotra

n)

1 - 8 2 4 2 - 16 8 8 [6][7]

Candid

a krusei

Free

Nystatin
2 - 16 8 16 4 - >16 16 >16 [6][7]

Liposo

mal

Nystatin

(Nyotra

n)

2 - 8 4 8 4 - 16 8 16 [6][7]

Candid

a

parapsil

osis

Free

Nystatin
0.5 - 4 1 2 1 - 8 2 4 [6][7]

Liposo

mal

Nystatin

(Nyotra

n)

0.5 - 2 1 1 0.5 - 4 2 2 [6][7]

Candid

a

tropicali

s

Free

Nystatin
1 - 4 2 4 2 - 8 4 8 [6][7]

Liposo

mal

Nystatin

(Nyotra

n)

1 - 2 1 2 1 - 4 2 4 [6][7]
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Cryptoc

occus

neofor

mans

Free

Nystatin
0.5 - 2 1 2 1 - 4 2 4 [6][7]

Liposo

mal

Nystatin

(Nyotra

n)

0.25 - 2 0.5 1 0.5 - 4 1 2 [6][7]

Studies have shown that liposomal nystatin is often as active, and in some cases more active,

than free nystatin against a variety of fungal species.[6][7][8] For instance, against Aspergillus

species, the MICs and MLCs for liposomal nystatin were generally similar to or lower than

those for free nystatin.[6][7] Similarly, against various Candida species and Cryptococcus

neoformans, liposomal nystatin demonstrated comparable or slightly improved activity over the

free form.[6][7][9] One study reported that the MIC90 of liposomal nystatin for Candida isolates

was 1 µg/ml, while for free nystatin it was 2 µg/ml under specific testing conditions.[9]

Experimental Protocols
The in vitro antifungal susceptibility testing methodologies cited in the reviewed literature are

largely based on the guidelines established by the National Committee for Clinical Laboratory

Standards (NCCLS), now the Clinical and Laboratory Standards Institute (CLSI).

Broth Microdilution Method
A frequently used method is the broth microdilution adaptation of the NCCLS M27-A standard.

[6][7][9]

Key Steps:

Preparation of Antifungal Agents: Stock solutions of free nystatin and liposomal nystatin are

prepared in a suitable solvent, such as dimethyl sulfoxide (DMSO).[9] Serial twofold dilutions

are then made to achieve the desired final concentrations.
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Inoculum Preparation: Fungal isolates are cultured on an appropriate agar medium. The

inoculum is prepared by suspending fungal colonies in sterile saline to achieve a specific

turbidity, which is then further diluted in the test medium to the final desired concentration.

Microdilution Plate Setup: 96-well microtiter plates are used. Each well contains the diluted

antifungal agent and the fungal inoculum in a suitable broth medium, such as RPMI 1640.[9]

Incubation: The plates are incubated at a controlled temperature, typically 35°C, for a

specified period, usually 24 to 48 hours.[9]

Endpoint Determination:

MIC: The Minimum Inhibitory Concentration is determined as the lowest concentration of

the antifungal agent that causes a significant inhibition of fungal growth compared to the

growth control. This can be assessed visually or spectrophotometrically.[9]

MLC: To determine the Minimum Lethal Concentration, an aliquot from each well showing

no visible growth is subcultured onto an agar plate. The MLC is the lowest drug

concentration that results in no fungal growth on the agar plate.[6][7]

Visualizations
Nystatin's Mechanism of Action

Fungal Cell

Extracellular Ergosterol Cell Membrane embedded in
Pore Formation Ion Leakage (K+) Cell Death

Nystatin

 Binds to

 Induces

Click to download full resolution via product page

Caption: Nystatin binds to ergosterol in the fungal cell membrane, leading to pore formation

and cell death.
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Experimental Workflow for In Vitro Comparison
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Caption: Workflow for determining the MIC and MLC of antifungal agents using the broth

microdilution method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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